Cas no 58690-46-3 (3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI))
58690-46-3 structure
Product Name:3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
CAS No:58690-46-3
MF:C4H6N2O7
MW:194.09964132309
CID:377882
PubChem ID:143570
Update Time:2025-04-19
3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
- Tetrahydrofuran-3,4-diyl dinitrate
- trans-Oxolane-3,4-diol dinitrate
- InChI=1/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
- NUPHETKTSSIAEZ-UHFFFAOYSA-
- Oxolane-3,4-diyl dinitrate
- DTXSID20974219
- SCHEMBL10869719
- 58690-46-3
- 58690-45-2
-
- Inchi: 1S/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
- InChI Key: NUPHETKTSSIAEZ-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)O[N+](=O)[O-])O[N+](=O)[O-]
Computed Properties
- Exact Mass: 194.01750053g/mol
- Monoisotopic Mass: 194.01750053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 119Ų
3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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